Cas no 1872741-80-4 ((3-Bromo-2-cyclopentylpropoxy)methylbenzene)

• Product Name: (3-Bromo-2-cyclopentylpropoxy)methylbenzene
• CAS No: 1872741-80-4
• MF: C₁₅H₂₁BrO
• MW: 297.230643987656
• CID: 5285493
• Update Time: 2025-05-20

(3-Bromo-2-cyclopentylpropoxy)methylbenzene Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2-cyclopentylpropoxy)methylbenzene

• Inchi： 1S/C15H21BrO/c16-10-15(14-8-4-5-9-14)12-17-11-13-6-2-1-3-7-13/h1-3,6-7,14-15H,4-5,8-12H2
• InChI Key： YHYRCYQXZIJRBG-UHFFFAOYSA-N
• SMILES： C1(COCC(C2CCCC2)CBr)=CC=CC=C1

Additional information on (3-Bromo-2-cyclopentylpropoxy)methylbenzene

Comprehensive Analysis of (3-Bromo-2-cyclopentylpropoxy)methylbenzene (CAS No. 1872741-80-4): Properties, Applications, and Industry Insights

The compound (3-Bromo-2-cyclopentylpropoxy)methylbenzene (CAS No. 1872741-80-4) is a specialized organic molecule with a unique structural framework, combining a cyclopentyl moiety with a brominated propoxy chain attached to a methylbenzene core. This configuration endows it with distinct chemical properties, making it valuable in synthetic chemistry and material science. Researchers and industry professionals frequently search for "synthesis of (3-Bromo-2-cyclopentylpropoxy)methylbenzene" or "CAS 1872741-80-4 applications," reflecting its growing relevance in advanced research.

In recent years, the demand for halogenated aromatic compounds like (3-Bromo-2-cyclopentylpropoxy)methylbenzene has surged due to their versatility in pharmaceutical intermediates and agrochemical formulations. Its bromo-functional group offers reactivity for cross-coupling reactions, a hot topic in modern organic synthesis. Queries such as "Pd-catalyzed reactions with bromo-cyclopentyl derivatives" or "green chemistry approaches for halogenated compounds" highlight the intersection of this compound with sustainable methodologies.

The physicochemical properties of CAS No. 1872741-80-4—including solubility in organic solvents like dichloromethane and thermal stability up to 150°C—are critical for its handling in industrial settings. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for purity verification, addressing frequent user questions like "how to characterize (3-Bromo-2-cyclopentylpropoxy)methylbenzene."

Emerging trends in high-performance polymers and liquid crystal materials have further spotlighted this compound. Its rigid cyclopentyl structure contributes to enhanced material durability, aligning with searches for "novel monomers for polymer engineering." Additionally, its potential role in OLED technology is under exploration, resonating with the booming interest in "organic electronic materials 2024."

Regulatory and safety profiles of 1872741-80-4 adhere to global standards, with non-hazardous classification under normal conditions. This addresses common concerns like "handling guidelines for bromo-aromatic compounds." As research progresses, the compound’s utility in catalysis and nanomaterial synthesis continues to expand, cementing its position as a cornerstone in modern chemistry.